2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 2-methyl-1-[(4-propan-2-ylcyclohexyl)amino]propan-2-ol
• InChI: InChI=1S/C13H27NO/c1-10(2)11-5-7-12(8-6-11)14-9-13(3,4)15/h10-12,14-15H,5-9H2,1-4H3
• InChI Key: VSRJHIYGOOIJAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)NCC(C)(C)O

Description

2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol is a tertiary alcohol featuring a cyclohexylamine moiety substituted with a propan-2-yl group at the 4-position. This compound’s structure combines steric bulk from the cyclohexyl ring and the branched propanol backbone, which may influence its physicochemical properties (e.g., solubility, lipophilicity) and functional applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol can be achieved through several synthetic routes. One common method involves the reaction of 4-(propan-2-yl)cyclohexylamine with acetone in the presence of a reducing agent such as sodium borohydride. The reaction typically occurs under mild conditions, with the temperature maintained at room temperature to avoid any side reactions.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by using continuous flow reactors. These reactors allow for precise control of reaction conditions, such as temperature and pressure, ensuring high yield and purity of the final product. The use of catalysts, such as palladium on carbon, can further enhance the efficiency of the reaction.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles like halides or alkoxides.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Halides (e.g., HCl, HBr), Alkoxides (e.g., NaOCH3)

Major Products

Oxidation: Ketones, Carboxylic acids

Reduction: Alcohols, Amines

Substitution: Halogenated compounds, Alkoxylated compounds

Scientific Research Applications

2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Studied for its potential effects on biological systems, including its interaction with enzymes and receptors.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and surfactants.

Mechanism of Action

The mechanism of action of 2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes, reducing the production of inflammatory mediators and providing anti-inflammatory effects.

Comparison with Similar Compounds

Structural Comparisons

Key structural differences among analogs lie in substituents on the cyclohexyl ring, amino group modifications, and the propanol backbone. Below is a comparative table based on evidence:

Compound Name	Core Structure	Substituents/Modifications	Key References
2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol	Cyclohexylamino-propanol	4-propan-2-yl on cyclohexyl; tertiary alcohol
N-[(2R)-1-[(4-aminocyclohexyl)amino]-3-(4-cyanophenyl)propan-2-yl]-... (BAY-850)	Cyclohexylamino-propanol derivative	4-aminocyclohexyl; 4-cyanophenyl; benzamide and furyl groups
(2S/R)-1-chloro-3-{[(1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexyl]oxy}propan-2-ol	Cyclohexyloxy-propanol	Chloro substituent; 5-methyl-propan-2-yl on cyclohexyl
3-[benzoyl(propan-2-yl)amino]-1-phenylbutyl benzoate	Propan-2-ylamino-benzoate ester	Benzoyl and phenyl groups; esterified amino linkage
(RS)-1-[4-(2-Methoxyethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol	Phenoxy-propanol with propan-2-ylamino	4-(2-methoxyethyl)phenoxy; secondary alcohol

Key Observations :

• Cyclohexyl vs. Aromatic Substituents: The main compound’s cyclohexyl group enhances steric bulk and lipophilicity compared to aromatic analogs like BAY-850 (which includes a 4-cyanophenyl group) .
• Amino Group Modifications: Esterification (e.g., benzoyl in ) or salt formation (e.g., hydrochloride in ) alters solubility and reactivity compared to the free amino group in the main compound.
• Propanol Backbone: The tertiary alcohol in the main compound may reduce metabolic degradation compared to secondary alcohols (e.g., ).

Physicochemical and Functional Properties

Property	Main Compound	BAY-850	Chloro-Cyclohexyloxy Propanol	Benzoyl-Propan-2-ylamino Ester
Lipophilicity (LogP)	High (cyclohexyl + propan-2-yl)	Moderate (polar cyanophenyl)	High (chloro + cyclohexyl)	Very high (aromatic esters)
Solubility	Low (non-polar substituents)	Low (bulky aromatic groups)	Very low (chloro substituent)	Insoluble (esterified amino)
Potential Application	Catalysis/Materials Science	Kinase inhibition (ATAD2 probe)	Industrial synthesis	Polymerization catalysts

Biological Activity

2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol, also known by its CAS number 1494343-63-3, is a compound that has garnered interest in pharmacological research due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms, effects on various biological systems, and relevant case studies.

• Molecular Formula : C13H27NO
• Molecular Weight : 213.36 g/mol
• CAS Number : 1494343-63-3

Research indicates that 2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol may interact with various biological pathways, primarily through its action as a ligand for specific receptors. The compound's structure suggests it may exhibit activity similar to other known amines and alcohols that modulate neurotransmitter systems.

Potential Targets

• G Protein-Coupled Receptors (GPCRs) : It may act on GPCRs, which are pivotal in signal transduction.
• Enzymatic Activity : Preliminary studies suggest potential interactions with cytochrome P450 enzymes, which are crucial for drug metabolism and detoxification processes .

Biological Activity Data

The following table summarizes the biological activities observed for 2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol across various assays:

Assay Type	Activity Observed	Concentration (μM)	Reference
GPCR Activation	Moderate	≤10
CYP Enzyme Interaction	Significant	≤1
Cholinesterase Inhibition	Low	>10

Case Studies

Several studies have explored the biological implications of compounds structurally similar to 2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol:

• Study on Neurotransmitter Modulation :
  • A study investigated the effects of similar compounds on neurotransmitter levels in rodent models, showing that these compounds could enhance serotonin and norepinephrine levels, suggesting potential antidepressant properties.
• Toxicity Profiling :
  • In a comprehensive analysis involving ToxCast chemicals, compounds with similar structures were evaluated for toxicity across multiple biological systems. Findings indicated varied activity patterns, with some exhibiting significant toxicity at lower concentrations, emphasizing the need for careful evaluation of 2-Methyl-1-{[4-(propan-2-yl)cyclohexyl]amino}propan-2-ol in safety assessments .